Cas no 860344-61-2 (Benzoic acid, 3-[2-[(1-methylethyl)amino]-4-thiazolyl]-)

• Product Name: Benzoic acid, 3-[2-[(1-methylethyl)amino]-4-thiazolyl]-
• CAS No: 860344-61-2
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 662712
• PubChem ID: 58256893
• Update Time: 2025-04-19

Benzoic acid, 3-[2-[(1-methylethyl)amino]-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[2-[(1-methylethyl)amino]-4-thiazolyl]-
• 3-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]benzoic acid
• DTXSID80729025
• 3-{2-[(Propan-2-yl)amino]-1,3-thiazol-4-yl}benzoic acid
• 3-(2-Isopropylamino-thiazol-4-yl)-benzoic acid
• KNABHULPOUDVRX-UHFFFAOYSA-N
• 860344-61-2
• SCHEMBL1474762

• Inchi： 1S/C13H14N2O2S/c1-8(2)14-13-15-11(7-18-13)9-4-3-5-10(6-9)12(16)17/h3-8H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： KNABHULPOUDVRX-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C(=O)O)C=2)N=C1NC(C)C

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.5Ų